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Compound of Interest

Compound Name: Ethidium homodimer

Cat. No.: B1671397

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethidium homodimer-1 (EthD-1) is a high-affinity, fluorescent nucleic acid stain that serves as
a crucial tool for distinguishing dead from live cells. Due to its positive charge, EthD-1 is
membrane-impermeant and therefore excluded from viable cells with intact plasma
membranes.[1][2][3] In cells with compromised membranes, a hallmark of cell death, EthD-1
enters the cell and intercalates with DNA and RNA, exhibiting a greater than 30-fold increase in
fluorescence upon binding.[1][2] This property makes it an invaluable reagent in cell viability
and cytotoxicity assays, often used in conjunction with a live-cell stain like Calcein AM. This
document provides detailed protocols for the preparation of EthD-1 stock solutions from its
powdered form, ensuring accurate and reproducible results in your experiments.

Quantitative Data Summary

For ease of reference, the key quantitative data for Ethidium Homodimer-1 are summarized in
the table below.
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Property Value Source(s)
Molecular Formula CaeHs0ClaNs
Molecular Weight ~857 g/mol

Excitation Maximum (with
DNA)

527 - 528 nm

Emission Maximum (with DNA) 617 - 624 nm

Soluble in DMSO and

Solubility
Methanol

Recommended Stock Solution )

) 2 mM in DMSO
Concentration
Recommended Working

, 0.1-10 puM
Concentration
Storage (Powder) -20°C, protected from light

-20°C or -80°C, protected from

Storage (Stock Solution) ]
light

Experimental Protocols
Materials

Ethidium Homodimer-1 (EthD-1) powder
Anhydrous Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 2 mM EthD-1 Stock Solution
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This protocol outlines the steps to prepare a 2 mM stock solution of EthD-1 in DMSO.

» Pre-use Preparation: Before opening, briefly centrifuge the vial of EthD-1 powder to ensure
all the powder is at the bottom of the tube.

o Calculating the Required Volume of DMSO: To prepare a 2 mM stock solution from 1 mg of
EthD-1 powder (MW ~857 g/mol ), the required volume of DMSO can be calculated as
follows:

o Moles of EthD-1 = Mass (g) / Molecular Weight ( g/mol ) = 0.001 g / 857 g/mol = 1.167 x
10 moles

o Volume of DMSO (L) = Moles / Concentration (mol/L) = 1.167 x 10~ moles / 0.002 mol/L =
5.835x 1074 L =583.6 uL

o Therefore, add approximately 584 uL of DMSO to 1 mg of EthD-1 powder.

e Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial
containing the EthD-1 powder.

o Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely
dissolved. The solution should be clear and red.

o Storage: Store the 2 mM EthD-1 stock solution at -20°C or -80°C, protected from light to
prevent photobleaching. It is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

Protocol for Preparing a 4 yM EthD-1 Working Solution

This protocol describes the dilution of the 2 mM stock solution to a common working
concentration of 4 uM.

e Thawing the Stock Solution: If frozen, thaw the 2 mM EthD-1 stock solution at room
temperature and ensure it is completely dissolved by gentle vortexing.

 Dilution: To prepare a 4 uM working solution, dilute the 2 mM stock solution in a suitable
buffer, such as phosphate-buffered saline (PBS) or serum-free cell culture medium. For
example, to make 1 mL of 4 uM working solution:
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o Use the dilution formula: C1Vi1 = C2V2

o (2000 pM)(V1) = (4 uM)(1000 pL)

o V1= (4000) /2000 = 2 pL

o Add 2 uL of the 2 mM EthD-1 stock solution to 998 uL of the desired buffer.
o Mixing: Gently vortex the solution to ensure it is well mixed.

e Use: The working solution is now ready for use in cell staining protocols. It is advisable to
prepare the working solution fresh on the day of the experiment.

Mandatory Visualizations

The following diagrams illustrate the key workflows and concepts described in these application
notes.
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Caption: Workflow for preparing EthD-1 stock solution from powder.
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Caption: Workflow for preparing EthD-1 working solution from stock.
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Caption: Mechanism of action of Ethidium Homodimer-1 for cell viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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